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Ethyl 2-(p-toluenesulfonyloxy)acetate, commonly referred to as ethyl 2-(tosyloxy)acetate, is
a bifunctional organic reagent of significant interest in synthetic chemistry. Its structure uniquely
combines an ethyl ester moiety with a tosylate group. The true value of this molecule lies in the
p-toluenesulfonate (tosylate) functional group, which serves as an exceptionally effective
leaving group in nucleophilic substitution reactions.[1][2] This property transforms the otherwise
unreactive C-O bond of an alcohol precursor into a highly reactive electrophilic site, making
ethyl 2-(tosyloxy)acetate a potent and precise alkylating agent for introducing an ethyl acetate
fragment into a wide range of molecular scaffolds.

This guide provides a comprehensive technical overview for researchers and drug
development professionals, detailing the compound's structural and physicochemical
properties, a validated synthesis protocol with mechanistic insights, and its strategic
applications in modern organic synthesis.

Molecular Structure and Physicochemical
Properties
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The foundational identity of Ethyl 2-(p-Toluenesulfonyloxy)acetate is defined by its structural
formula and key physical characteristics. The molecule consists of an ethyl acetate core where
the oxygen of the hydroxyl group (in its precursor, ethyl 2-hydroxyacetate) is esterified with p-
toluenesulfonic acid.

Structural Formula: C11H140sS][3]
Canonical SMILES: CCOC(=0)COS(=0)(=0)C1=CC=C(C=C1)C][3]
IUPAC Name: ethyl 2-[(4-methylphenyl)sulfonylJoxyacetate[3]

A summary of its essential physicochemical data is presented below for quick reference.

Property Value Source
CAS Number 39794-75-7 [3][4]1[5]
Molecular Weight 258.29 g/mol [315]
Physical State White Solid [5]
Melting Point ~47 °C [5]
Purity (Typical) =98.0% (GC) [5]
Sensitivity Moisture Sensitive [5]

Synthesis: The Tosylation of Ethyl 2-Hydroxyacetate

The most direct and reliable method for preparing ethyl 2-(p-toluenesulfonyloxy)acetate is
the tosylation of its corresponding alcohol, ethyl 2-hydroxyacetate (ethyl glycolate). This
reaction exemplifies a fundamental strategy in organic synthesis: the conversion of a poor
leaving group (hydroxyl, -OH) into an excellent one (tosylate, -OTs).[1][2]

Causality of Experimental Design

The choice of reagents and conditions is dictated by the reaction mechanism. The alcohol's
oxygen atom acts as a nucleophile, attacking the electrophilic sulfur atom of p-toluenesulfonyl
chloride (TsCI).[1] This process liberates hydrochloric acid (HCI) as a byproduct. The presence
of a mild organic base, such as pyridine or triethylamine, is crucial. Its primary role is not
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catalytic but stoichiometric; it neutralizes the generated HCI, preventing it from protonating the
starting alcohol (which would deactivate it) or participating in undesired side reactions.[1][6]
The reaction is initiated at 0 °C to manage the initial exotherm and ensure controlled formation
of the tosylate ester, minimizing potential degradation.

Visualized Synthetic Workflow

The following diagram illustrates the key stages of the synthesis, from starting materials to the
purified final product.
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Reactants & Reagents

Ethyl 2-Hydroxyacetate p-Toluenesulfonyl Chloride (TsCl) Pyridine (Base) Dichloromethane (DCM, Solvent)

ction Conditiong

1. Combine Reactants in DCM
2. Coolto 0 °C

Reaction Progress

3. Stir at 0 °C, then warm to RT
(Reaction Monitoring by TLC)

Quenching

Workup & Purification

4. Aqueous Wash (e.g., 1M HCI)
to remove Pyridine

5. Brine Wash & Drying
(e.g., Na2S0a4)

6. Solvent Evaporation

7. Purification
(Recrystallization or Chromatography)

Final Broduct

Ethyl 2-(p-Toluenesulfonyloxy)acetate

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1314657/docs?utm_src=pdf-body-img#introduction-the-strategic-role-of-a-versatile-alkylating-agent
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1314657?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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